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Compound of Interest

Compound Name: N-docosanoyl taurine

Cat. No.: B15618353

Essential Safety and Handling Guide for N-
docosanoyl Taurine

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety and logistical information for handling N-
docosanoyl taurine in a laboratory setting. The following procedures are based on available
safety data for the parent compound, taurine, and general best practices for handling lipid-
based research chemicals. It is imperative to consult the specific Safety Data Sheet (SDS)
provided by the supplier for N-docosanoyl taurine before commencing any work.

I. Compound Data Summary

The following table summarizes key quantitative data for N-docosanoyl taurine and its parent
compound, taurine.
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Property N-docosanoyl Taurine Taurine

Molecular Formula C24H49NO4S[1] C2H7NO3S[2]

Molecular Weight 447.7 g/mol [1][3] 125.15 g/mol [2]
Appearance Crystalline solid[3] White crystalline powder[4]

DMF: 5 mg/mIDMSO: 10

Solubility mg/mIPBS (pH 7.2): 0.25 Water: 79 g/L at 20°C[2]
mg/mi[1][3]

Storage Temperature -20°C[5] Room Temperature

Purity >98%[3][6] >95%

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Disclaimer: The following hazard information is primarily based on the parent compound,
taurine. N-docosanoyl taurine should be handled as a potentially hazardous substance.[7][8]

[9]

The Safety Data Sheet for taurine indicates that it may cause skin and serious eye irritation, as
well as respiratory irritation.[10] Therefore, appropriate personal protective equipment should
be worn at all times.
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PPE Category

Recommended Equipment

Justification

Eye/Face Protection

Chemical safety goggles or

glasses.

To prevent eye contact which
may cause serious irritation.
[10]

Skin Protection

Nitrile gloves and a lab coat.

To prevent skin contact which
may cause irritation.[10]
Gloves should be inspected

before use and disposed of

properly.[2]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If creating dust, a
NIOSH-approved respirator is

recommended.

To prevent inhalation of dust
particles which may cause

respiratory irritation.[10]

Hygiene Measures

Wash hands thoroughly after
handling.[2][7][8][9]

To prevent accidental ingestion

or transfer of the chemical.

lll. Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial to ensure safety when handling N-

docosanoyl taurine. The following diagram outlines the recommended procedure.
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Preparation

Review SDS for
N-docosanoy! Taurine

Proceed if understood

Don Personal Protective
Equipment (PPE)

;

Prepare a clean, designated
workspace with proper ventilation

Handling

Weigh the required amount
of N-docosanoyl taurine

:

Dissolve in an appropriate
solvent (e.g., DMSO, DMF)

Diswsal

Dispose of waste in a
properly labeled container

l

Dispose of contaminated
PPE as chemical waste

l

Clean the workspace
thoroughly

Click to download full resolution via product page

Safe Handling Workflow for N-docosanoyl Taurine
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IV. First Aid Measures

The following first aid measures are based on the SDS for taurine and should be followed in

case of exposure to N-docosanoyl taurine.

Exposure Route

First Aid Procedure

In case of eye contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Remove contact lenses if
present and easy to do. Get medical attention.
[11]

In case of skin contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2] Wash off with

soap and plenty of water.[12]

Move the person into fresh air. If not breathing,

If inhaled . . I
give artificial respiration.[12]
Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
If swallowed

unconscious person. Get medical attention if

you feel unwell.[2]

V. Storage and Disposal

Storage:

o Store N-docosanoyl taurine at -20°C in a tightly closed container in a dry and well-

ventilated place.[5]

Disposal:

o Dispose of waste material in accordance with national and local regulations.[2]

e Do not allow the product to enter drains.[2]

o Contaminated packaging should be treated as the product itself.[2]
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e Itis recommended to dispose of the chemical through a licensed professional waste disposal

service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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